N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 4-(methanesulfonamido)-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C11H16N2O4S/c1-17-8-7-12-11(14)9-3-5-10(6-4-9)13-18(2,15)16/h3-6,13H,7-8H2,1-2H3,(H,12,14)
• InChI Key: QFSQQVBPDSNEFX-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=C(C=C1)NS(=O)(=O)C
• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol

Description

N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide is an organic compound with a molecular formula of C11H16N2O2S This compound is characterized by the presence of a benzamide core substituted with a 2-methoxyethyl group and a methylsulfonylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-aminobenzamide, 2-methoxyethanol, and methylsulfonyl chloride.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reactions.

Step-by-Step Synthesis:

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of automated reactors and advanced purification techniques, such as crystallization and chromatography, are common in industrial production.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxyethyl or methylsulfonylamino groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

Substitution: Various nucleophiles such as halides, amines, and thiols under appropriate reaction conditions.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Compounds with different functional groups replacing the original substituents.

Scientific Research Applications

N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on the cell surface or within the cell.

Altering Gene Expression: Influencing the expression of genes involved in various cellular processes.

Comparison with Similar Compounds

Similar Compounds

N-(2-methoxyethyl)-3-(methylamino)benzamide: A similar compound with a different substitution pattern on the benzamide core.

N-(2-methoxyethyl)-4-aminobenzamide: Lacks the methylsulfonylamino group but has a similar structure.

Uniqueness

N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide is unique due to the presence of both the 2-methoxyethyl and methylsulfonylamino groups, which confer distinct chemical and biological properties. This combination of functional groups makes it a valuable compound for various applications in research and industry.